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Compound of Interest

Compound Name: 5-Aminofluorescein

Cat. No.: B015267 Get Quote

An In-depth Technical Guide to the Stability and Storage of 5-Aminofluorescein

For researchers, scientists, and professionals in drug development, understanding the stability

and proper storage of fluorescent probes like 5-Aminofluorescein (5-AF) is critical for

ensuring the accuracy, reproducibility, and reliability of experimental results. This guide

provides a comprehensive overview of the stability profile and recommended handling

conditions for 5-Aminofluorescein, based on currently available technical data.

Overview of 5-Aminofluorescein
5-Aminofluorescein (CAS No: 3326-34-9) is a derivative of fluorescein, a widely used

fluorescent tracer.[1] It possesses a primary amino group, which allows for its covalent

conjugation to other molecules, making it a valuable tool for labeling proteins and other

biomolecules.[2] Its fluorescent properties, with an excitation maximum around 490 nm and an

emission maximum between 515-520 nm, are central to its application in various biochemical

assays.[3][4]

Storage Conditions and Stability
The stability of 5-Aminofluorescein is influenced by temperature, light, and moisture.

Adherence to recommended storage conditions is essential to maintain its chemical integrity

and fluorescent properties.

Summary of Recommended Storage Conditions
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The following table summarizes the storage recommendations for 5-Aminofluorescein in both

solid form and as a stock solution, as provided by various suppliers.

Form
Storage
Temperature

Duration
Additional
Conditions

Solid +4°C At least 2 years

Protect from light and

moisture. Store under

desiccating

conditions.

Ambient Up to 12 months

Store under

desiccating

conditions.

-20°C ≥ 4 years N/A

<-15°C N/A N/A

Room Temperature N/A

Keep in a dry, cool,

and well-ventilated

place. Keep container

tightly closed.

Stock Solution -20°C 1 month

Protect from light.

Aliquot to prevent

freeze-thaw cycles.

-80°C 6 months

Protect from light.

Aliquot to prevent

freeze-thaw cycles.

Key Factors Affecting Stability
Light Sensitivity: 5-Aminofluorescein is sensitive to light. Exposure to light can lead to

photobleaching and degradation, reducing its quantum yield and rendering it ineffective for

fluorescent applications. It is imperative to store the compound in light-protected containers

and minimize exposure during handling.
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Moisture Sensitivity: The compound is also sensitive to moisture. Storing under desiccating

conditions is recommended to prevent hydration, which can affect its stability and

performance.

Chemical Compatibility: 5-Aminofluorescein is incompatible with strong oxidizing agents.

Contact with such agents can lead to oxidative degradation of the molecule.

pH Sensitivity: As a derivative of fluorescein, its fluorescence is known to be pH-dependent.

While specific data on the stability of 5-Aminofluorescein across different pH values is not

detailed in the provided results, it is known to be a pH-sensitive biomaterial.

Experimental Protocols for Stability Assessment
While specific, detailed experimental protocols for determining the stability of 5-
Aminofluorescein are not available in the provided search results, a general workflow for

assessing the stability of a fluorescent compound can be proposed. This typically involves

subjecting the compound to forced degradation under various stress conditions and analyzing

the changes in its properties over time.

A logical workflow for such an assessment is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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